Cas no 2201-24-3 (Cyclohexanamine,1-phenyl-)

• Product Name: Cyclohexanamine,1-phenyl-
• CAS No: 2201-24-3
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD00871835
• CID: 266626
• PubChem ID: 31862
• Update Time: 2025-04-19

Cyclohexanamine,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,1-phenyl-
• 1-AMINO-1-PHENYLCYCLOHEXANE
• 1-phenyl cyclohexanamine hydrochloride
• 1-Phenylcyclohexylamine
• IEM-1921
• 1-Amino-1-phenyl-cyclohexan
• 1-PHENYLCYCLOHEXANAMINE
• 1-Phenylcyclohexane-1-amine
• 1-Phenyl-cyclohexylamin
• 2-amino-2-phenylcyclohexane
• 4-Amino-4-phenylcyclohexane
• PCA
• 1-PHENYLCYCLOHEXYLAMINE (PRECURSORS TO PHENCYCLIDINE (PCP))
• Q27092781
• Cyclohexanamine, 1-phenyl-
• NCIOpen2_004407
• Precusor of PCP
• DB01506
• SCHEMBL11825356
• AKOS009321775
• AI3-05775
• CHEMBL253838
• HBO2D49I2S
• PD008819
• FT-0717420
• TQP1673
• DEA No. 7460
• NCGC00247718-01
• 2201-24-3
• SCHEMBL43248
• MFCD00871835
• 1-Phenylcyclohexanamine #
• Cyclohexanamine, phenyl-
• NS00067963
• DTXSID30176449
• A853549
• 1-phenylcyclohexan-1-amine
• UNII-HBO2D49I2S

• MDL： MFCD00871835
• Inchi： 1S/C12H17N/c13-12(9-5-2-6-10-12)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10,13H2
• InChI Key： RGZGRPPQZUQUCR-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.50500